Cas no 1261872-06-3 (6-Fluoro-2'-(trifluoromethyl)biphenyl-2-carboxylic acid amide)

• Product Name: 6-Fluoro-2'-(trifluoromethyl)biphenyl-2-carboxylic acid amide
• CAS No: 1261872-06-3
• MF: C₁₄H₉F₄NO
• MW: 283.220977544785
• CID: 4995208
• Update Time: 2025-05-21

6-Fluoro-2'-(trifluoromethyl)biphenyl-2-carboxylic acid amide Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-2'-(trifluoromethyl)biphenyl-2-carboxylic acid amide

• Inchi： 1S/C14H9F4NO/c15-11-7-3-5-9(13(19)20)12(11)8-4-1-2-6-10(8)14(16,17)18/h1-7H,(H2,19,20)
• InChI Key： JJJFLJVNTBVVAK-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C(N)=O)=C1C1C=CC=CC=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 358
• XLogP3: 3.4
• Topological Polar Surface Area: 43.1

Additional information on 6-Fluoro-2'-(trifluoromethyl)biphenyl-2-carboxylic acid amide

Research Brief on 6-Fluoro-2'-(trifluoromethyl)biphenyl-2-carboxylic acid amide (CAS: 1261872-06-3)

6-Fluoro-2'-(trifluoromethyl)biphenyl-2-carboxylic acid amide (CAS: 1261872-06-3) is a fluorinated biphenyl derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its unique trifluoromethyl and fluoro substituents, exhibits promising pharmacological properties, making it a subject of ongoing research in the field of chemical biology and pharmaceutical sciences.

Recent studies have focused on the synthesis and optimization of 6-Fluoro-2'-(trifluoromethyl)biphenyl-2-carboxylic acid amide, aiming to enhance its bioavailability and therapeutic efficacy. Researchers have employed advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions, to achieve high yields and purity of the compound. These efforts are critical for ensuring the reproducibility and scalability of the synthesis process, which is essential for further preclinical and clinical development.

In terms of biological activity, preliminary investigations suggest that 6-Fluoro-2'-(trifluoromethyl)biphenyl-2-carboxylic acid amide may act as a modulator of specific enzymatic pathways. For instance, recent in vitro studies have demonstrated its inhibitory effects on certain kinases involved in inflammatory and oncogenic processes. These findings highlight the compound's potential as a lead candidate for the development of novel therapeutics targeting chronic inflammatory diseases and certain types of cancer.

Furthermore, computational modeling and structure-activity relationship (SAR) studies have provided insights into the molecular interactions between 6-Fluoro-2'-(trifluoromethyl)biphenyl-2-carboxylic acid amide and its biological targets. These studies have identified key structural features that contribute to its binding affinity and selectivity, paving the way for the design of more potent and specific analogs. Such advancements are crucial for optimizing the compound's pharmacological profile and minimizing off-target effects.

Despite these promising developments, challenges remain in the translation of 6-Fluoro-2'-(trifluoromethyl)biphenyl-2-carboxylic acid amide into clinical applications. Issues such as metabolic stability, toxicity, and formulation need to be addressed through comprehensive preclinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the progress in this area, bringing the compound closer to potential therapeutic use.

In conclusion, 6-Fluoro-2'-(trifluoromethyl)biphenyl-2-carboxylic acid amide represents a promising scaffold in medicinal chemistry, with significant potential for the development of new drugs. Ongoing research efforts are focused on elucidating its mechanism of action, optimizing its synthetic routes, and evaluating its safety and efficacy in relevant disease models. The continued exploration of this compound and its derivatives is likely to yield valuable contributions to the field of chemical biology and pharmaceutical sciences.